Cas no 6753-56-6 (1-stearoyl-2-oleoyl-sn-glycero-3-phosphocholine)

1-stearoyl-2-oleoyl-sn-glycero-3-phosphocholine structure
6753-56-6 structure
Product Name:1-stearoyl-2-oleoyl-sn-glycero-3-phosphocholine
CAS No:6753-56-6
MF:C44H86NO8P
MW:788.129315853119
CID:966221
PubChem ID:6436018
Update Time:2025-04-19

1-stearoyl-2-oleoyl-sn-glycero-3-phosphocholine Chemical and Physical Properties

Names and Identifiers

    • 1-stearoyl-2-oleoyl-sn-glycero-3-phosphocholine
    • [3-octadecanoyloxy-2-[(Z)-octadec-9-enoyl]oxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
    • 1-18:0-2-18:1-phosphatidylcholine
    • 18:0-18:1-PC
    • 1-Sopc
    • 1-Stearoyl-2-oleoyl lecithin
    • 1-Steroyl-2-oleoylphosphatidylcholine
    • 3,5,9-Trioxa-4-phosphaheptacosan-1-aminium, 4-hydroxy-N,N,N-trimethyl-10-oxo-7-((1-oxo-9-octadecenyl)oxy)-, inner salt, 4-oxide, (Z)-
    • AC1O5KXX
    • CPD-8278
    • DTXSID101282771
    • ATHVAWFAEPLPPQ-LNVKXUELSA-N
    • 6753-56-6
    • 56421-10-4
    • 1-Stearoyl-2-oleoylphosphatidylcholine
    • DTXSID401335911
    • Inchi: 1S/C44H86NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-43(46)50-40-42(41-52-54(48,49)51-39-38-45(3,4)5)53-44(47)37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h21,23,42H,6-20,22,24-41H2,1-5H3/b23-21-
    • InChI Key: ATHVAWFAEPLPPQ-LNVKXUELSA-N
    • SMILES: P(=O)([O-])(OCC(COC(CCCCCCCCCCCCCCCCC)=O)OC(CCCCCCC/C=C\CCCCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

  • Exact Mass: 787.60948
  • Monoisotopic Mass: 787.60910570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 54
  • Rotatable Bond Count: 43
  • Complexity: 930
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 14.7
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • PSA: 111.19
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